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Introduction: Understanding
Diacetoxydimethylsilane
Diacetoxydimethylsilane (DADS), also known as dimethyldiacetoxysilane, is a versatile

organosilicon compound with the chemical formula C₆H₁₂O₄Si[1][2][3]. It presents as a

colorless to slightly yellow, transparent liquid with a pungent, vinegar-like odor due to its

reaction with moisture to release acetic acid[2][4]. This reactivity is key to its utility and also

central to its hazards.

Industrially, DADS is a crucial cross-linking agent for producing RTV-1 (Room Temperature

Vulcanizing) silicone sealants, adhesives, and coatings[2][4][5]. In the laboratory setting, its

high reactivity makes it a valuable silylating agent, used to modify organic compounds to

improve their solubility, stability, and reactivity for applications in pharmaceuticals and

agrochemicals[2]. While effective, its chemical nature necessitates a thorough understanding of

its safety profile to ensure its responsible and safe use in research and development. This

guide provides an in-depth analysis of its hazards, safe handling protocols, and emergency

procedures.

Section 1: Hazard Identification and Classification
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Diacetoxydimethylsilane is classified as a hazardous chemical under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS)[3][6]. The primary and

most significant hazard is its corrosive nature.

GHS Classification:

Signal Word: Danger[1][3][6][7]

Hazard Pictogram:

GHS05 (Corrosion)

Hazard Statements:

H314: Causes severe skin burns and eye damage[1][3][7].

H318: Causes serious eye damage[1][7].

H227: Combustible liquid[8].

H290: May be corrosive to metals[7][8].

The compound is highly moisture-sensitive[1][6]. Upon contact with water or moist air, it

hydrolyzes, releasing acetic acid[4]. This reaction is the primary cause of its corrosive effects.

Ingestion is particularly dangerous, causing severe swelling and damage to delicate tissues

with a risk of perforation of the esophagus or stomach[1][6].

Hazard Class Category Description

Skin Corrosion/Irritation Category 1B / 1C
Causes severe skin burns and

eye damage[1][3][6][7]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage[1]

[6][7]

Flammable Liquids Category 4 Combustible liquid[6]

Corrosive to Metals Category 1 May be corrosive to metals[7]
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Section 2: Chemical and Physical Properties
Understanding the physicochemical properties of Diacetoxydimethylsilane is fundamental to

assessing its risks. For instance, its flash point and boiling point indicate that while it is a

combustible liquid, it does not ignite as readily as highly flammable substances. Its density

being greater than water and its insolubility mean it will sink in aqueous environments.

Property Value Source

Molecular Formula C₆H₁₂O₄Si [1][2][3][6]

Molecular Weight 176.24 g/mol [1][3][6][9]

Appearance
Colorless to slightly yellow

liquid
[2][5]

Odor Pungent, acrid (vinegar-like) [2][4]

Boiling Point 163-165 °C (325.4-329 °F) [1][4][5][9]

Melting Point -12.5 °C (9.5 °F) [1][4][9]

Flash Point 67.4 - 69 °C (153.3 - 156.2 °F) [1]

Density ~1.054 g/mL at 25 °C [4][9]

Water Solubility Insoluble; reacts with water [2]

Section 3: Safe Handling and Exposure Control
A systematic approach to safety, incorporating a hierarchy of controls, is essential when

working with Diacetoxydimethylsilane. Engineering controls are the first and most effective

line of defense, supplemented by stringent work practices and appropriate Personal Protective

Equipment (PPE).

Engineering Controls
Due to the corrosive nature of the vapors and the release of acetic acid, all handling of

Diacetoxydimethylsilane must be conducted within a certified chemical fume hood to ensure

adequate ventilation and prevent vapor accumulation[1][6][10]. The work area must be

equipped with explosion-proof electrical, ventilating, and lighting equipment[6][10]. Eyewash
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stations and safety showers must be readily accessible and in close proximity to the

workstation[6][10].

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent skin and eye contact. Standard laboratory attire (long

pants, closed-toe shoes) is mandatory.

Eye and Face Protection: Chemical safety goggles are required at all times. When there is a

risk of splashing, a full face shield must be worn over the goggles[10][11]. Contact lenses

should not be worn[10].

Skin Protection:

Gloves: Chemical-resistant gloves, such as neoprene or nitrile rubber, must be worn[10]

[11]. Inspect gloves for any signs of damage or degradation before each use[1][11].

Body Protection: A knee-length laboratory coat is required[11]. For larger quantities or

tasks with a higher risk of splashing, wear appropriate protective clothing to prevent any

possibility of skin exposure[1][10].

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator with a filter for organic gases and vapors (Type A,

brown) is recommended[6].
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Hierarchy of Controls for Diacetoxydimethylsilane

Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative)

Engineering Controls
- Chemical Fume Hood

- Explosion-proof ventilation
- Eyewash/Safety Shower

Administrative Controls
- Safe Work Procedures (SOPs)

- Training
- Restricted Access

Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Nitrile/Neoprene Gloves

- Lab Coat

Hierarchy of Controls for Safe Handling.

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Handling.

Storage Requirements
Proper storage is critical to maintaining the stability of Diacetoxydimethylsilane and

preventing hazardous reactions.
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Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

corrosive materials[1][6].

The material is moisture-sensitive; protect from exposure to moist air or water[1][6].

Keep away from heat, sparks, open flames, and other sources of ignition[1][6].

Store locked up[7][8].

Incompatible Materials: Avoid contact with strong oxidizing agents, alcohols, amines, and

peroxides[1][6][10].

Section 4: Emergency Procedures
A clear, rehearsed emergency plan is crucial for mitigating the consequences of accidental

exposure or release.

First-Aid Measures
Immediate action is required in case of any exposure. Show the Safety Data Sheet to the

attending medical professional[1][6].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention[1][6][7].

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower for at least 15 minutes. Seek immediate medical attention[1][6][7].

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek

immediate medical attention[1][6][7].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately[1][6][7]. Use of gastric lavage or emesis is contraindicated due to

the risk of perforation[1][6].
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Emergency Response Workflow

Immediate Actions

Exposure Occurs Identify Exposure Route
(Skin/Eye/Inhalation/Ingestion)

SKIN:
Remove clothing,

rinse 15+ min

EYE:
Rinse 15+ min,

remove contacts

INHALATION:
Move to fresh air,

provide artificial respiration if needed

INGESTION:
Rinse mouth,

DO NOT induce vomiting

Seek IMMEDIATE
Medical Attention

Provide SDS to
Medical Personnel

Workflow for Exposure Response.

Click to download full resolution via product page

Caption: Workflow for Exposure Response.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, carbon dioxide (CO₂),

or dry chemical[10][12].

Specific Hazards: The substance is a combustible liquid and can form explosive air/vapor

mixtures[1][6]. Containers may explode when heated[6]. Thermal decomposition can release

irritating gases and vapors, including carbon monoxide, carbon dioxide, and silicon dioxide[1]

[6].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1584538?utm_src=pdf-body-img
https://www.gelest.com/wp-content/uploads/product_msds/SID4076.0-msds.pdf
https://www.sds-create.pl/en/%F0%9F%94%8D-section-5-of-the-safety-data-sheet-%E2%80%93-firefighting-measures
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment for Firefighters: Firefighters must wear self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and to avoid

inhaling hazardous combustion products[6][12].

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Remove all sources of ignition.

Wear full personal protective equipment as described in Section 3.2[1][6].

Environmental Precautions: Prevent the substance from entering drains or public waters[10].

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel, acid binder). Collect the material in a suitable, closed container for disposal. Use

spark-proof tools and explosion-proof equipment during cleanup[1][6].

Conclusion
Diacetoxydimethylsilane is an invaluable reagent in both industrial and research settings.

However, its significant corrosive and combustible properties demand a high level of respect

and caution. By implementing robust engineering controls, adhering to strict safe handling

protocols, using appropriate personal protective equipment, and being prepared for

emergencies, researchers can mitigate the risks and handle this chemical with confidence and

safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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